Cas no 2171255-02-8 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2171255-02-8
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6592723
• PubChem ID: 165516402
• Update Time: 2025-10-22

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-oxobutanoic acid
• EN300-1502262
• 2171255-02-8

• Inchi： 1S/C24H26N2O7/c1-32-22(28)13-20(23(29)30)26-21(27)11-6-12-25-24(31)33-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,25,31)(H,26,27)(H,29,30)/t20-/m1/s1
• InChI Key： CZVRYZNVCDYXAX-HXUWFJFHSA-N
• SMILES： O(C(NCCCC(N[C@@H](C(=O)O)CC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid

Comprehensive Guide to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid (CAS No. 2171255-02-8)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid (CAS No. 2171255-02-8) is a specialized peptide derivative widely used in pharmaceutical research and bioconjugation. This compound features a unique Fmoc-protected amino acid structure, making it valuable in solid-phase peptide synthesis (SPPS) and drug development. Its molecular complexity and functional groups enable precise modifications, catering to advanced applications in proteomics and biomarker discovery.

The growing demand for custom peptide synthesis and targeted drug delivery systems has increased interest in compounds like (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid. Researchers frequently search for Fmoc-amino acid derivatives to enhance peptide stability and bioavailability. This compound’s methoxy-oxobutanoic acid moiety further supports its role in linker chemistry and bioconjugation strategies.

In the context of AI-driven drug discovery, this molecule is often explored for its potential in computational modeling and structure-activity relationship (SAR) studies. Its CAS No. 2171255-02-8 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and precision medicine. The compound’s compatibility with automated peptide synthesizers also aligns with trends in lab automation and green chemistry.

From a market perspective, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid is supplied by leading fine chemical manufacturers under strict GMP conditions. Its applications span therapeutic peptide design, diagnostic probes, and enzyme inhibitor development. The rise of personalized medicine and next-generation biologics further underscores its importance in modern biopharmaceutical research.

For researchers seeking high-purity Fmoc-protected building blocks, this compound offers excellent solubility in DMF and DMSO, critical for peptide chain elongation. Its CAS No. 2171255-02-8 ensures traceability in regulatory submissions, addressing compliance needs in preclinical development. Recent publications highlight its utility in antibody-drug conjugates (ADCs) and peptide-based vaccines, aligning with global health priorities.

In summary, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid represents a versatile tool for cutting-edge biomedical applications. Its optimized synthesis protocols and compatibility with click chemistry techniques position it as a key enabler of innovation in life sciences and translational research.